2-Bromo-6-methanesulfonylpyridin-3-amine
Overview
Description
2-Bromo-6-methanesulfonylpyridin-3-amine is a chemical compound with the CAS Number: 1198785-18-0 and a molecular weight of 251.1 . It is a solid substance with a melting point between 162 - 164 degrees .
Molecular Structure Analysis
The molecular structure of 2-Bromo-6-methanesulfonylpyridin-3-amine can be represented by the linear formula C6H7BrN2O2S . The InChI code for this compound is 1S/C6H7BrN2O2S/c1-12(10,11)5-3-2-4(8)6(7)9-5/h2-3H,8H2,1H3 .Physical And Chemical Properties Analysis
2-Bromo-6-methanesulfonylpyridin-3-amine is a solid substance with a melting point between 162 - 164 degrees . It has a molecular weight of 251.1 and its linear formula is C6H7BrN2O2S .Scientific Research Applications
Biomimetic Chemistry
2-Bromo-6-methanesulfonylpyridin-3-amine: is utilized in the synthesis of ligands that mimic the active sites of metalloenzymes. These ligands often include pyridyl groups coordinated to transition metal ions, replicating motifs found in natural enzymes. The compound’s bromine substituent is crucial for the immobilization of these biomimetic chelates onto heterogeneous supports .
Safety And Hazards
This compound is associated with several hazard statements including H302, H312, and H332, indicating that it is harmful if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and washing thoroughly after handling . It is recommended to refer to the Material Safety Data Sheet (MSDS) for complete safety information .
properties
IUPAC Name |
2-bromo-6-methylsulfonylpyridin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BrN2O2S/c1-12(10,11)5-3-2-4(8)6(7)9-5/h2-3H,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UFWKPDJZNWPTPW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=NC(=C(C=C1)N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BrN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-6-methanesulfonylpyridin-3-amine | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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